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Compound of Interest

Compound Name: Sodium ATP

Cat. No.: B15342767

A Comparative Analysis of Sodium ATP Purity
from Commercial Suppliers

For researchers, scientists, and drug development professionals, the purity of reagents is
paramount to the accuracy and reproducibility of experimental results. Adenosine 5'-
triphosphate (ATP), the primary energy currency of the cell, is a critical reagent in a vast array
of biochemical and cellular assays. Impurities in Sodium ATP preparations, such as adenosine
diphosphate (ADP), adenosine monophosphate (AMP), and other salts or solvents, can
significantly impact enzymatic reactions, signaling pathways, and overall experimental
outcomes. This guide provides an objective comparison of Sodium ATP purity from various
commercial suppliers, supported by available data from product specifications and certificates
of analysis.

Data Presentation: Purity and Impurity Profile

The following table summarizes the purity specifications and other relevant data for Sodium
ATP (disodium salt) from several major commercial suppliers. It is important to note that stated
purity levels can vary between different product grades from the same supplier, and lot-to-lot
variability is expected. Researchers should always refer to the certificate of analysis for the
specific lot they are using.
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Stated
. Product . Water
Supplier Purity/Assa  Method Other Notes
Code Content
y
_ From
Sigma- A2383 . - ] )
) >99%[1] Not Specified  Not Specified  microbial
Aldrich (Grade |)
source.
Thermo
Fisher L14522 >97.5%][2] HPLC <10.0%][2]
Scientific
Assay as

114522 (Lot:  99.7% 3 ATP: 84.9%,

Not Specified  7.3%]3] ]
10125961) (Assay)[3] Sodium:

7.6%[3]
L14522 (Lot:
99.3%][4] HPLC 7.9%[4]
A0463410)
Tocris N
o 3245 >99% HPLC Not Specified

Bioscience

Note: The "Assay" value may not directly correspond to the percentage of ATP by weight, as it

can be influenced by factors such as water and salt content. The "Assay as ATP" provides a

more direct measure of the active molecule. The presence of significant water content, as seen

in the Thermo Fisher Scientific certificates of analysis, will affect the actual concentration of

ATP when preparing solutions by weight.

Experimental Protocols for Purity Assessment

The most common and reliable method for determining the purity of Sodium ATP and

quantifying related impurities like ADP and AMP is High-Performance Liquid Chromatography

(HPLC).

HPLC Method for the Separation of Adenine Nucleotides

This protocol is adapted from a method for the separation of AMP, ADP, and ATP.[5]
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e Column: Cogent UDA™, 4um, 100A[5]
e Dimensions: 2.1 x 50mm|[5]
e Mobile Phase:[5]
o A: DI Water / 16.0mM Ammonium Formate
o B: 90% Acetonitrile / 10% DI Water / 16.0mM Ammonium Formate
e Gradient:[5]

0-0.5 min: 95% B

[¢]

[¢]

0.5-10 min: Linear gradient to 70% B

[e]

10-15 min: Linear gradient to 30% B

15-20 min: Hold at 30% B

o

20-20.1 min: Return to 95% B

[¢]

o Flow Rate: 0.4 mL/minute[5]
o Temperature: 25°C[5]

e Detection: UV at 254nm|[5]
e Injection Volume: 1 pL[5]

o Sample Preparation: Dissolve the Sodium ATP salt in DI water to a known concentration
(e.g., 1 mg/mL). Dilute the stock solution in a 50:50 mixture of acetonitrile and DI water. Filter
the sample through a 0.45um syringe filter before injection.[5]

By comparing the retention times and peak areas of the sample to those of certified standards
for ATP, ADP, and AMP, the purity of the ATP and the relative amounts of these key impurities
can be accurately determined.
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Visualizations: Signaling Pathway and Experimental
Workflow

To provide a clearer understanding of the context in which ATP is used and how its purity is
assessed, the following diagrams are provided.
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Caption: A simplified diagram of an ATP signaling pathway.
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Caption: Experimental workflow for ATP purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Adenosine 5'-triphosphate disodium salt hydrate Grade |, 299%, from microbial Sigma
A2383 [rearus.ru]

2. Adenosine-5'-triphosphate disodium salt hydrate, 99%, water <10% 5 g | Request for
Quote [thermofisher.com]

3. thermofisher.in [thermofisher.in]

4. assets.fishersci.com [assets.fishersci.com]

5. Separation of Adenine Nucleotides - AppNote [mtc-usa.com]

To cite this document: BenchChem. [comparing the purity of Sodium ATP from different
commercial suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342767#comparing-the-purity-of-sodium-atp-from-
different-commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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